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Introduction: The Pursuit of Nanoscale Resolution
with Cy3B

Super-resolution microscopy has fundamentally transformed our ability to visualize cellular
architecture, breaking the diffraction barrier of light to reveal biological structures at the
nanoscale.[1][2] Among the arsenal of techniques, single-molecule localization microscopy
(SMLM) methods like (d)STORM (direct Stochastic Optical Reconstruction Microscopy) have
emerged as powerful tools.[2] The success of these techniques is critically dependent on the
photophysical properties of the fluorescent probes used.[3] This application note provides a
comprehensive guide to utilizing Cy3B, a carbocyanine dye, for super-resolution imaging, with
a particular focus on dSTORM. Cy3B is widely regarded as one of the highest-performing red
dyes for STORM, offering a superior combination of brightness and photoswitching
characteristics essential for achieving high-quality super-resolution images.[4][5][6]

This document will delve into the theoretical underpinnings of Cy3B's photoswitching, provide
detailed, field-proven protocols for sample preparation and imaging, and offer insights into
optimizing experimental parameters for achieving the best possible resolution.

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b12387333#bc-rfq
https://fluorofinder.com/fluorophores-srm/
https://biotium.com/citations/uc-berkeley-and-biotium-identify-dye-modifications-for-superior-fluorescence-photoswitching-in-storm/
https://biotium.com/citations/uc-berkeley-and-biotium-identify-dye-modifications-for-superior-fluorescence-photoswitching-in-storm/
https://www.quimigen.pt/upload/super-resolution-microscopy-gcqtbb.pdf
https://oni.bio/wp-content/uploads/2024/11/Popular-fluorophores-for-dSTORM-imaging_v6_2024-3.pdf
https://www.microscopyu.com/pdfs/Dyes-and-Fluorescent-Proteins-for-STORM-Imaging.pdf
https://www.bruker.com/en/products-and-solutions/fluorescence-microscopy/super-resolution-microscopes/faq.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

The Photophysical Advantage of Cy3B in dASTORM

The principle of ASTORM relies on the stochastic switching of individual fluorophores between
a fluorescent "on" state and a long-lived "dark" state.[7] By ensuring that only a sparse subset
of fluorophores is "on" at any given moment, their individual positions can be precisely
localized.[8] The final super-resolved image is then reconstructed from thousands of these
localization events. The ideal dASTORM fluorophore should exhibit several key characteristics: a
high photon output per switching event for precise localization, a low duty cycle (the fraction of
time spent in the "on" state) to minimize overlapping signals, and a high number of switching
cycles before photobleaching.[9]

Cy3B excels in these areas, making it a preferred choice for dAISTORM.[5] Its photoswitching
mechanism in the presence of a thiol-containing imaging buffer is central to its performance.
The thiol, such as mercaptoethylamine (MEA) or 3-mercaptoethanol (BME), facilitates the
transition of Cy3B into a stable, non-fluorescent dark state.[10][11] Spontaneous or light-
induced (typically with a 405 nm laser) oxidation allows the molecule to return to its fluorescent
state, enabling multiple cycles of activation and localization.[10]

Key Photophysical Properties of Cy3B

Property Value Source
Excitation Maximum 559 nm [5]
Emission Maximum 570 nm [5]
Extinction Coefficient 130,000 M—cm™1 [9]
Recommended Excitation

561 nm [4]
Laser
Reactivation Laser 405 nm [10]

Experimental Workflow for Cy3B dSTORM

The following diagram outlines the general workflow for a successful Cy3B dSTORM
experiment, from sample preparation to image reconstruction.
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Caption: General workflow for a Cy3B dSTORM experiment.

Detailed Protocols
Part 1: Sample Preparation for Inmunofluorescence

High-quality sample preparation is paramount for successful AISTORM imaging. The goal is to
achieve high labeling density with minimal background fluorescence.[12]

Materials:
o #1.5H high-precision glass coverslips (170 um thickness)[7]
o Phosphate-buffered saline (PBS)

» Fixation Solution: 3% Paraformaldehyde (PFA) + 0.1% Glutaraldehyde in PBS (prepare
fresh)

e Reducing Solution: 0.1% Sodium Borohydride (NaBHa4) in PBS (prepare immediately before
use)

o Permeabilization Buffer: 0.2% Triton™ X-100 in PBS

e Blocking Buffer: 10% Normal Goat Serum (NGS) and 0.05% Triton™ X-100 in PBS
e Primary Antibody diluted in Wash Buffer (5% NGS, 0.05% Triton™ X-100 in PBS)

o Cy3B-conjugated Secondary Antibody

o Post-Fixation Solution: 4% PFA in PBS
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Protocol:

o Cell Culture: Plate cells on clean, sterile #1.5H coverslips to achieve a confluency of 50-
60%.[7][11]

o Fixation: Wash cells once with PBS. Fix with 3% PFA + 0.1% Glutaraldehyde for 10 minutes
at room temperature.[11]

e Reduction: Reduce the sample with 0.1% NaBHa4 for 7 minutes at room temperature to
qguench glutaraldehyde-induced autofluorescence.[11]

e Washing: Wash the cells three times with PBS for 5 minutes each.
o Permeabilization: Permeabilize the cells with 0.2% Triton™ X-100 in PBS for 15 minutes.[11]
o Blocking: Block for at least 90 minutes at room temperature in Blocking Buffer.[11]

e Primary Antibody Incubation: Incubate with the primary antibody diluted in Wash Buffer for 60
minutes at room temperature or overnight at 4°C. The optimal antibody concentration should
be determined empirically to maximize labeling density.[9]

o Washing: Aspirate the primary antibody solution and wash the cells five times with Wash
Buffer for 15 minutes each.

e Secondary Antibody Incubation: Incubate with the Cy3B-conjugated secondary antibody,
protected from light, for 30-60 minutes at room temperature.[10]

o Washing: Aspirate the secondary antibody solution and wash three times with Wash Buffer
for 10 minutes each, followed by one 5-minute wash with PBS.

o Post-Fixation: Post-fix with 4% PFA for 10 minutes to stabilize the antibody-dye conjugates.

[9]

e Final Washes: Wash three times with PBS for 5 minutes each. The sample is now ready for
imaging. Store in PBS at 4°C if not imaging immediately.

Part 2: dASTORM Imaging Buffer Preparation
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The composition of the imaging buffer is critical for inducing the photoswitching of Cy3B.[13] An
oxygen scavenging system (GLOX) is used to reduce photobleaching and promote the desired
dark state.[14] Thiols like MEA or BME are essential for the photoswitching mechanism.[4] For

Cy3B, a buffer containing BME or MEA is recommended.[4][15]

Imaging Buffer Components:

Final
Component Stock Solution . Purpose
Concentration

14 mgin 200 pL

Glucose Oxidase ~70 pg/mL Oxygen Scavenger
Buffer A
Catalase 17 mg/mL ~85 pg/mL Oxygen Scavenger
MEA or BME 1M MEAorneat BME  10-100 mM Photoswitching Agent
Glucose 20% (w/v) 10% (w/v) GLOX Substrate
50 mM Tris (pH 8.0) + ]
Buffer B 1x Buffering Agent
10 mM NacCl

Preparation of Stock Solutions:

o Buffer A: 10 mM Tris (pH 8.0) + 50 mM NaCl[15]

o Buffer B: 50 mM Tris (pH 8.0) + 10 mM NaCl + 10% (w/v) Glucose[15]

e GLOX Solution: Dissolve 14 mg of Glucose Oxidase in 200 pL of Buffer A. Add 50 pL of
Catalase solution (17 mg/mL). Centrifuge to remove precipitates and use the supernatant.
Store at 4°C for up to one week.[9][15]

e 1 M MEA Stock: Dissolve 77 mg of MEA in 1 mL of 0.25 N HCI. Adjust the pH to 7.5-8.5 if
necessary. Store at 4°C for up to two weeks or in aliquots at -20°C for several months.[9]

Working Imaging Buffer (Example with MEA):

To prepare 700 pL of imaging buffer, mix the following on ice immediately before use:[15]
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e 620 pL of Buffer B
e 70 pL of 1 M MEA stock
e 7 uL of GLOX solution

Gently vortex to mix.

Part 3: Image Acquisition

e Microscope Setup: A microscope equipped for Total Internal Reflection Fluorescence (TIRF)
illumination is recommended to minimize background fluorescence.[7] Use a 100x high
numerical aperture (NA = 1.4) oil immersion objective.

e Laser lllumination:

o Use a 561 nm laser for excitation and to drive Cy3B into the dark state. The laser power
should be high enough to induce blinking but optimized to avoid rapid photobleaching.[9]

o A 405 nm laser can be used at low power to reactivate the fluorophores and maintain a
suitable density of "on" molecules throughout the acquisition.[10]

e Acquisition Parameters:
o Acquire a time series of 20,000 to 50,000 frames.[10]
o Use an exposure time of 10-30 ms per frame.[9]

o The two channels in a two-color experiment (e.g., with Alexa Fluor 647) should be imaged

sequentially.[9]

Two-Color dSTORM with Cy3B and Alexa Fluor 647

Cy3B is an excellent partner for Alexa Fluor 647 in two-color dASTORM experiments.[9][10] This
combination allows for the simultaneous visualization of two different protein targets at the

nanoscale.
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Caption: Laser and emission scheme for two-color dASTORM.

When performing two-color imaging, it is common to image the Alexa Fluor 647 channel first,
followed by the Cy3B channel.[10] The imaging buffer described above is generally compatible
with both dyes, though optimization may be required for specific experimental conditions.

Troubleshooting and Considerations

* Low Blinking Rate: If Cy3B does not switch efficiently, consider increasing the concentration
of the thiol (MEA or BME) in the imaging buffer.[10] The laser power of the 561 nm and 405
nm lasers can also be adjusted.

« High Background: Ensure thorough washing steps during the immunofluorescence protocol.
Using TIRF illumination will significantly reduce out-of-focus fluorescence.
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Photobleaching: lllumination with high laser power can lead to premature photobleaching.[7]
Ensure the GLOX system is freshly prepared and active. It may be necessary to reduce the
laser power.

Chromatic Aberration: In multicolor imaging, chromatic aberration can cause shifts between
the different color channels. This should be corrected for during data analysis using fiducial
markers like TetraSpeck microspheres.[13]

Conclusion

Cy3B is a robust and high-performing fluorophore for super-resolution microscopy, particularly

for AISTORM. Its bright emission and reliable photoswitching characteristics enable the

acquisition of high-quality, high-resolution images of subcellular structures. By following the

detailed protocols and optimization strategies outlined in this application note, researchers can

effectively harness the power of Cy3B to push the boundaries of biological imaging and gain

deeper insights into the nanoscale organization of life.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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